Cas no 1806981-78-1 (4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-methanol)

• Product Name: 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-methanol
• CAS No: 1806981-78-1
• MF: C₈H₅F₂N₃O₃
• MW: 229.140408277512
• CID: 4878829
• Update Time: 2025-06-08

4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-methanol

• Inchi： 1S/C8H5F2N3O3/c9-8(10)5-1-4(2-11)7(13(15)16)6(3-14)12-5/h1,8,14H,3H2
• InChI Key： FDBAMSNAYLAYPD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(C(CO)=N1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.2
• Topological Polar Surface Area: 103

Additional information on 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-methanol

Professional Introduction to 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-methanol (CAS No. 1806981-78-1)

4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-methanol (CAS No. 1806981-78-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, exhibits a promising potential in the development of novel therapeutic agents. The presence of both cyano and nitro functional groups, coupled with the incorporation of a difluoromethyl moiety, makes it an intriguing candidate for further investigation.

The structural framework of 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-methanol is meticulously designed to enhance its pharmacological properties. The cyano group at the 4-position contributes to the compound's ability to interact with biological targets, while the nitro group at the 3-position serves as a key pharmacophore for modulating biological activity. The introduction of a difluoromethyl group at the 6-position further enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug discovery.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced efficacy and reduced side effects. 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-methanol has emerged as a compound of interest due to its potential applications in treating various diseases. Its unique chemical properties make it an attractive candidate for further exploration in medicinal chemistry.

The compound's potential applications extend to several therapeutic areas, including oncology, inflammation, and infectious diseases. The difluoromethyl group, in particular, has been widely recognized for its ability to improve the pharmacokinetic properties of drug candidates. This feature is particularly valuable in the development of small molecule inhibitors that require high selectivity and stability.

Recent studies have demonstrated the efficacy of 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-methanol in preclinical models. These studies have highlighted its ability to modulate key biological pathways involved in disease progression. For instance, research has shown that this compound can inhibit the activity of certain enzymes and receptors that are implicated in cancer cell proliferation and survival.

The synthesis of 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-methanol involves a series of carefully orchestrated chemical reactions that require expertise in organic synthesis. The process typically involves the nitration of a pyridine derivative followed by functional group transformations to introduce the cyano and difluoromethyl groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to ensure high yield and purity.

The compound's stability under various conditions is another critical aspect that has been extensively studied. Research has shown that 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-methanol maintains its structural integrity under both acidic and basic conditions, which is essential for its formulation as a drug candidate.

In conclusion, 4-Cyano-6-(difluoromethyl)-3-nitropyridine-2-methanol (CAS No. 1806981-78-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the next generation of drug discovery efforts.